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Compound of Interest

Compound Name: Methyl 2-amino-3-nitrobenzoate

Cat. No.: B029004

An In-depth Technical Guide to Methyl 2-amino-3-nitrobenzoate

This guide provides a comprehensive overview of the physical and chemical properties of
Methyl 2-amino-3-nitrobenzoate, tailored for researchers, scientists, and professionals in
drug development. It includes detailed data, experimental protocols, and visualizations to
support its application in research and synthesis.

Core Chemical Identity and Properties

Methyl 2-amino-3-nitrobenzoate is a key chemical intermediate, notably utilized in the
synthesis of pharmaceuticals like Candesartan.[1][2] It appears as a yellow to light orange
crystalline solid.[1][3]

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 57113-91-4[1][4]

Molecular Formula CsHsN204[1][4]

Molecular Weight 196.16 g/mol [1][4][5]

IUPAC Name Methyl 2-amino-3-nitrobenzoate

2-Amino-3-nitrobenzoic acid methyl ester,
Synonyms Methyl 3-nitroanthranilate, 3-Nitroanthranilic
Acid Methyl Ester[4]

| INChl Key | HDCLIQZLTMJECA-UHFFFAOYSA-N[5] |

Table 2: Physical and Chemical Properties

Property Value
Yellow Solid / Light orange to Yellow to
Appearance
Green powder to crystal[1]
Melting Point 97-98°C[1] or 95.0 to 99.0°C[2]
Boiling Point 340.1 + 22.0 °C (Predicted)[1]
Density 1.386 + 0.06 g/cm3 (Predicted)[1]
- Soluble in DMSO, Ethyl Acetate[1], and
Solubility
Acetone[2]
pKa -2.80 = 0.25 (Predicted)[1]

| Storage Conditions | Keep in a dark place, sealed in dry, at room temperature.[1] |

Spectroscopic Data

Spectroscopic analysis is crucial for the structural confirmation and quality assessment of
Methyl 2-amino-3-nitrobenzoate.
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Table 3: Spectroscopic Data

Technique Data

(270 MHz, CDCI3): 3 8.50 (br, s), 8.37 (1H,
dd, J = 8.6, 1.4 Hz), 8.23 (1H, dd, J = 7.6,

1H-NMR
1.4 Hz), 6.65 (1H, dd, J = 8.6, 7.6 Hz), 3.92
(3H, s) ppm.[1]
Characteristic peaks include the ester carbonyl
IR Spectroscopy stretch (around 1720 cm~1) and the nitro group

stretches (around 1520 cm™1).[6]

| Mass Spectrometry | Confirms the molecular weight of 196.16 g/mol .[6] |

Experimental Protocols
Synthesis of Methyl 2-amino-3-nitrobenzoate

This protocol details the synthesis via esterification of 2-Amino-3-nitrobenzoic acid.
Materials:

e 2-Amino-3-nitrobenzoic acid (1.00 g, 5.49 mmol)[1]

e Methanol (40 mL)[1]

o Concentrated Sulfuric Acid (0.50 mL)[1]

o Saturated aqueous Sodium Bicarbonate[1]

o Ethyl Acetate[1]

¢ Anhydrous Magnesium Sulfate[1]

o Water[1]

Procedure:
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Dissolve 2-Amino-3-nitrobenzoic acid in methanol.[1]

Add concentrated sulfuric acid to the solution.[1]

Heat the reaction mixture to reflux for 48 hours.[1]

After completion, cool the mixture to room temperature.[1]

Adjust the pH to approximately 9 with saturated aqueous sodium bicarbonate.[1]
Concentrate the mixture under reduced pressure to about 10 mL.[1]

Add 20 mL of water and extract the product with ethyl acetate (3 x 10 mL).[1]
Combine the organic layers and dry with anhydrous magnesium sulfate.[1]

Concentrate the organic layers under reduced pressure to yield the crystalline product.[1]
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1. Dissolve 2-Amino-3-nitrobenzoic acid
in Methanol

Catalyst

2. Add conc. H2S0a

Esterification

3. Reflux for 48 hours

'

4. Cool to Room Temp.

'

5. Neutralize with NaHCOs (pH ~9)

'

6. Concentrate under
Reduced Pressure

orkup

7. Liquid-Liquid Extraction

with Ethyl Acetate

8. Dry Organic Layer
(anhydrous MgSOa4)

9. Concentrate to yield

Final Product
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Analytical Workflow

Synthesized Product:
Methyl 2-amino-3-nitrobenzoate

Purity Assessment Structural Confirmation Trace Impurity Analysis

HPLC (>98%) 1H NMR IR Spectroscopy Mass Spectrometry (MW) LC-MS / UPLC-MS/MS

Verified High-Purity Compound
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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